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Compound of Interest

Compound Name: PF-06663195

Cat. No.: B610000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06663195 is a potent inhibitor of the β-site amyloid precursor protein (APP) cleaving

enzyme 1 (BACE1), a key enzyme in the amyloidogenic pathway implicated in the

pathogenesis of Alzheimer's disease.[1] BACE1 is the rate-limiting enzyme responsible for the

initial cleavage of APP, leading to the production of amyloid-beta (Aβ) peptides. Inhibition of

BACE1 is a primary therapeutic strategy aimed at reducing Aβ production and the subsequent

formation of amyloid plaques in the brain. These application notes provide detailed information

on the solubility of PF-06663195 and protocols for its use in in vitro experiments.

Physicochemical Properties and Solubility
A summary of the known physicochemical properties and solubility of PF-06663195 is

presented in the table below. It is recommended to prepare stock solutions in DMSO. For

aqueous-based assays, further dilution in the appropriate experimental buffer is necessary.

Researchers should be aware that the solubility in aqueous buffers can be limited, and it is

advisable to determine the empirical solubility in the specific buffer system being used.
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Property Value Source

Molecular Formula C₁₈H₁₈F₃N₃O₂S Vendor Data

Molecular Weight 415.42 g/mol Vendor Data

Appearance White to off-white solid Vendor Data

Solubility in DMSO ≥ 20 mg/mL Vendor Data

Aqueous Solubility

Not explicitly reported.

Generally low for similar

compounds. It is

recommended to first dissolve

in DMSO and then dilute in

aqueous buffer to the final

desired concentration,

ensuring the final DMSO

concentration is compatible

with the assay (typically ≤ 1%).

General Knowledge

Storage

Store at -20°C for long-term

storage. Stock solutions in

DMSO can be stored at -20°C

for several months. Avoid

repeated freeze-thaw cycles.

General Knowledge

BACE1 Signaling Pathway in Alzheimer's Disease
The primary mechanism of action of PF-06663195 is the inhibition of BACE1, which plays a

crucial role in the amyloidogenic processing of the amyloid precursor protein (APP). The

following diagram illustrates the two main APP processing pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b610000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Non-Amyloidogenic Pathway

Amyloidogenic Pathway (Target of PF-06663195)
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Start: Weigh PF-06663195
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to create a 10 mM stock solution
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to desired concentrations

Solutions ready for assay
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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